Defined Role as a Sarizotan Impurity Standard Enables Regulatory-Compliant Analytical Methods
This compound is not a generic building block but is specifically manufactured and characterized for use as 'Sarizotan Impurity 2', a reference standard for the pharmaceutical agent Sarizotan [1]. In this context, its identity is critical. A closely related positional isomer, 5-(4-Fluorophenyl)-2-(chloromethyl)pyridine (CAS 222551-11-3), despite sharing the same molecular formula (C12H9ClFN) and weight (221.66 g/mol), is not interchangeable for this application .
| Evidence Dimension | Designated Use / Regulatory Application |
|---|---|
| Target Compound Data | Certified as a reference standard for Sarizotan Impurity 2, suitable for ANDA/DMF submissions and method validation [1]. |
| Comparator Or Baseline | 5-(4-Fluorophenyl)-2-(chloromethyl)pyridine (CAS 222551-11-3): No designated role as a reference standard; a general research chemical . |
| Quantified Difference | The target compound has a defined, traceable analytical purpose in a regulated pharmaceutical context, whereas the comparator does not. This is a binary, functional difference. |
| Conditions | Pharmaceutical Quality Control (QC) and regulatory analytical method development environments. |
Why This Matters
Procuring a certified reference standard ensures analytical method accuracy and regulatory compliance, avoiding the risk of method failure or data rejection from using an unqualified substitute.
- [1] Axios Research. (n.d.). Sarizotan Impurity 2. Retrieved from https://axios-research.com/sarizotan-impurity-2 View Source
